Cas no 866727-04-0 (9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Chemical and Physical Properties
Names and Identifiers
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- 9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
- 9-methyl-2-(4-methylphenyl)-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
- F1604-0469
- 9-methyl-2-(p-tolyl)-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione
- AKOS001867258
- 866727-04-0
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- Inchi: 1S/C19H16N2OS/c1-11-6-8-13(9-7-11)17-20-18-15(19(23)21-17)10-14-5-3-4-12(2)16(14)22-18/h3-9H,10H2,1-2H3,(H,20,21,23)
- InChI Key: IZVMKLOJUQQDDX-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C)C=C2)=NC(=S)C2CC3=C(OC=2N1)C(C)=CC=C3
Computed Properties
- Exact Mass: 320.09833431g/mol
- Monoisotopic Mass: 320.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.7Ų
- XLogP3: 4
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1604-0469-10μmol |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
866727-04-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F1604-0469-10mg |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
866727-04-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F1604-0469-20mg |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
866727-04-0 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F1604-0469-20μmol |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
866727-04-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F1604-0469-15mg |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
866727-04-0 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F1604-0469-5mg |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
866727-04-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F1604-0469-1mg |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
866727-04-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F1604-0469-25mg |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
866727-04-0 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F1604-0469-30mg |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
866727-04-0 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F1604-0469-40mg |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
866727-04-0 | 90%+ | 40mg |
$140.0 | 2023-05-17 |
9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Related Literature
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2. Back matter
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
Additional information on 9-methyl-2-(4-methylphenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
9-Methyl-2-(4-Methylphenyl)-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4-Thione: A Comprehensive Overview
9-Methyl-2-(4-Methylphenyl)-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4-Thione, also known by its CAS number CAS No. 866727-04-0, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of chromenopyrimidinethiones, which are known for their unique structural properties and versatile functionalities. The molecule features a chromene ring fused with a pyrimidine ring system, along with a thione functional group and methyl substituents at specific positions. These structural elements contribute to its distinct chemical behavior and reactivity.
The synthesis of 9-Methyl-2-(4-Methylphenyl)-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4-Thione involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex heterocyclic systems. For instance, researchers have employed methodologies such as cyclization reactions under microwave-assisted conditions or through the use of transition metal catalysts to achieve high yields and purity. The integration of computational chemistry tools has further facilitated the optimization of reaction conditions and the prediction of product stability.
One of the most intriguing aspects of this compound is its potential application in drug discovery. The thione functional group is known to exhibit biological activity in various contexts, including anti-inflammatory and antioxidant properties. Recent studies have explored the ability of CAS No. 866727-04-0 to modulate key cellular pathways associated with neurodegenerative diseases. For example, preclinical experiments have demonstrated that this compound can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. Such findings underscore its potential as a lead compound for developing therapeutic agents targeting neurodegenerative conditions.
In addition to its biological applications, 9-Methyl-2-(4-Methylphenyl)-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4-Thione has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a photosensitizer in photovoltaic cells or as a component in light-emitting diodes (LEDs). Recent advancements in computational modeling have provided deeper insights into its electronic structure and excited-state dynamics, paving the way for its integration into next-generation materials.
The physical properties of this compound are equally noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Moreover, its stability under different environmental conditions ensures its usability in both laboratory settings and industrial applications.
From an environmental perspective, understanding the degradation pathways of CAS No. 866727-04-0 is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques such as mass spectrometry and Fourier-transform infrared spectroscopy (FTIR) to investigate its biodegradation patterns under aerobic and anaerobic conditions. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.
In conclusion, 9-Methyl-2-(4-Methylphenyl)-3H,4H,5H-Chromeno[2,3-d]Pyrimidine-4-Thione, or CAS No. 866727-04-0, represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its structural complexity combined with functional versatility positions it as a valuable asset in both academic research and industrial innovation. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.
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